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Compound of Interest

Compound Name: STF-083010

Cat. No.: B1207623 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: STF-083010 is a cell-permeable inhibitor of the inositol-requiring enzyme 1α (IRE1α),

a key sensor in the Unfolded Protein Response (UPR) pathway. It specifically targets the

endonuclease activity of IRE1α, thereby blocking the splicing of X-box binding protein 1 (XBP1)

mRNA and mitigating downstream UPR signaling.[1][2][3] This mechanism makes STF-083010
a valuable tool for studying ER stress-related diseases, including cancer and renal failure.[2][4]

Proper preparation of a stable, concentrated stock solution is critical for obtaining reliable and

reproducible experimental results. This document provides a detailed protocol for preparing

STF-083010 stock solutions in Dimethyl Sulfoxide (DMSO), along with essential data on its

chemical properties, solubility, stability, and mechanism of action.

STF-083010 Chemical and Physical Properties
The fundamental properties of STF-083010 are summarized below. This data is essential for

accurate calculations and handling.
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Property Value

Molecular Formula C₁₅H₁₁NO₃S₂

Molecular Weight 317.38 g/mol [1][5]

CAS Number 307543-71-1[1][5]

Appearance Light yellow to yellow solid powder[1][6]

Purity ≥98% (HPLC)[6][7]

Mechanism of Action: IRE1α/XBP1 Pathway
Inhibition
Under conditions of endoplasmic reticulum (ER) stress, an accumulation of unfolded or

misfolded proteins triggers the activation of IRE1α. This involves its dimerization and

autophosphorylation, which subsequently activates its C-terminal RNase domain. The activated

RNase domain excises a 26-nucleotide intron from XBP1 mRNA (XBP1u). This unconventional

splicing event results in a translational frameshift, producing the active transcription factor,

spliced XBP1 (XBP1s). XBP1s then translocates to the nucleus to upregulate genes involved in

restoring ER homeostasis. STF-083010 specifically inhibits the RNase activity of IRE1α,

preventing the splicing of XBP1 mRNA and blocking this branch of the UPR.[1][2][3]
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Caption: STF-083010 inhibits the IRE1α RNase-mediated splicing of XBP1 mRNA.
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Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a concentrated stock solution of STF-083010 in

DMSO.

Materials and Equipment
STF-083010 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath (recommended)

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Solubility in DMSO
The solubility of STF-083010 in DMSO can vary between suppliers. It is crucial to use fresh,

anhydrous DMSO, as hygroscopic (water-absorbing) DMSO can significantly reduce solubility.

[1][5]
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Supplier / Source
Reported Solubility in
DMSO

Molar Equivalent

MedchemExpress
100 mg/mL (requires

ultrasound)[1][8]
~315 mM

Selleck Chemicals 63 mg/mL[5] ~198.5 mM

Sigma-Aldrich 100 mg/mL[6] ~315 mM

Cell Signaling Technology 30 mg/mL[2] ~94.5 mM

TargetMol
40 mg/mL (sonication

recommended)[9]
~126 mM

Cayman Chemical 1 mg/mL[7] ~3.15 mM

Experimental Workflow
The process involves accurately weighing the compound, dissolving it in a precise volume of

DMSO, ensuring complete dissolution, and storing aliquots appropriately.
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STF-083010 Powder
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4. Confirm Complete
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Caption: Workflow for preparing STF-083010 stock solution.

Step-by-Step Procedure
Preparation: Put on appropriate PPE. Allow the STF-083010 vial to equilibrate to room

temperature before opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of STF-083010 powder into a sterile tube.

Calculation: Calculate the volume of DMSO required to achieve the desired stock

concentration.

Formula: Volume (L) = Mass (g) / (Concentration (mol/L) × Molecular Weight ( g/mol ))
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Example for 10 mM stock from 5 mg of powder:

Mass = 0.005 g

Concentration = 0.010 mol/L

Molecular Weight = 317.38 g/mol

Volume (L) = 0.005 / (0.010 * 317.38) = 0.001575 L = 1.575 mL

Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the STF-
083010 powder.

Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes. If the powder does not

fully dissolve, place the tube in an ultrasonic water bath for 5-10 minutes.[1][9] Visually

inspect the solution against a light source to ensure it is clear and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots in sterile amber or light-protected

tubes.[2]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (6 months or more).[1][5] Always check the manufacturer's data sheet for

specific stability information.

Stock Solution Calculation Table
This table provides pre-calculated DMSO volumes for common stock concentrations and

masses of STF-083010 (MW = 317.38 g/mol ).

Mass of STF-
083010

DMSO Volume
for 1 mM Stock

DMSO Volume
for 5 mM Stock

DMSO Volume
for 10 mM
Stock

DMSO Volume
for 50 mM
Stock

1 mg 3.151 mL 0.630 mL 0.315 mL 0.063 mL

5 mg 15.754 mL 3.151 mL 1.575 mL 0.315 mL

10 mg 31.508 mL 6.302 mL 3.151 mL 0.630 mL

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1207623?utm_src=pdf-body
https://www.benchchem.com/product/b1207623?utm_src=pdf-body
https://www.medchemexpress.com/STF-083010.html
https://www.targetmol.com/compound/stf-083010
https://www.cellsignal.com/products/activators-inhibitors/stf-083010/92208
https://www.medchemexpress.com/STF-083010.html
https://www.selleckchem.com/products/stf-083010.html
https://www.benchchem.com/product/b1207623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application and Quality Control Notes
Solution Stability: Some sources indicate that STF-083010 is unstable in solution and should

be reconstituted just prior to use.[6] For maximum potency, preparing fresh solutions is the

best practice. If stored, use within the recommended timeframes (-20°C for 1 month, -80°C

for 6+ months).[1][5]

Working Concentrations: For in vitro cell-based assays, STF-083010 is typically used at

concentrations ranging from 10 µM to 60 µM.[1][6] The optimal concentration should be

determined empirically for each cell line and experimental setup.

Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can lead to

compound precipitation and degradation. Aliquoting is a critical step to ensure consistency

across experiments.[2]

DMSO Quality: The use of fresh, high-purity, anhydrous DMSO is imperative. Old or

improperly stored DMSO can absorb atmospheric water, which will lower the solubility of

STF-083010.[5]

In Vivo Formulations: For animal studies, the DMSO stock solution is typically diluted into a

formulation containing co-solvents like PEG300, Tween-80, and saline to ensure solubility

and biocompatibility.[1][8][9] These working solutions should be prepared fresh immediately

before use.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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